Cas no 121618-47-1 (Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-)

Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)- structure
121618-47-1 structure
Product name:Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
CAS No:121618-47-1
MF:C16H17NO3S
MW:303.37608
CID:1212797
PubChem ID:71339917

Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
    • N-benzyl-N-(4-methylphenyl)sulfonylacetamide
    • N-Benzyl-N-(4-methylbenzene-1-sulfonyl)acetamide
    • 121618-47-1
    • DTXSID90767236
    • Inchi: InChI=1S/C16H17NO3S/c1-13-8-10-16(11-9-13)21(19,20)17(14(2)18)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
    • InChI Key: NHBINKAWDJZZEK-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C(=O)C

Computed Properties

  • Exact Mass: 303.09301
  • Monoisotopic Mass: 303.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 54.45

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